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Compound of Interest

Compound Name: N-Dansyl 1,3-diaminopropane-d6

Cat. No.: B15558392

This technical guide provides an in-depth overview of N-Dansyl 1,3-diaminopropane-d6, a
deuterated derivative of dansylated diaminopropane, for researchers, scientists, and
professionals in drug development. This document covers supplier information, key technical
data, experimental protocols, and visualizations of its synthesis and application.

Supplier Information

N-Dansyl 1,3-diaminopropane-d6 is a specialized chemical primarily used as an internal
standard or tracer in analytical applications. The primary supplier identified is:

» MedChemExpress: This supplier lists N-Dansyl 1,3-diaminopropane-d6 as a stable
isotope-labeled compound.[1][2][3][4][5]

While MedChemExpress is a direct supplier of the dansylated and deuterated compound,
researchers may also consider synthesizing it from its precursor, 1,3-Diamino(propane-d6).
Several suppliers offer this precursor:

e Sigma-Aldrich (Merck)
e BOC Sciences

e LGC Standards

Technical Data
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Quantitative data for N-Dansyl 1,3-diaminopropane-d6 is not readily available in a
consolidated data sheet. However, specifications for its direct precursor, 1,3-Diamino(propane-
d6), are well-documented and crucial for synthesis and quality control.

Table 1: Technical Specifications of 1,3-Diamino(propane-d6)

Property Value Source

Chemical Formula H2NCD2CD2CD2NH:2 Sigma-Aldrich

CAS Number 90375-98-7 Sigma-Aldrich

Molecular Weight 80.16 g/mol Sigma-Aldrich

Isotopic Purity >98 atom % D Sigma-Aldrich, LGC Standards
Chemical Purity >98% (CP) Sigma-Aldrich, LGC Standards
Boiling Point 140 °C (lit.) Sigma-Aldrich

Melting Point -12 °C (lit.) Sigma-Aldrich

Density 0.959 g/mL at 25 °C Sigma-Aldrich

Mass Shift M+6 Sigma-Aldrich

N-Dansyl 1,3-diaminopropane-d6 Specifics:
e Molecular Weight: 313.45 g/mol [1]
e Molecular Formula: CisH1sDeN302S[1]

Experimental Protocols

No specific, published experimental protocols for the direct use of N-Dansyl 1,3-
diaminopropane-d6 were identified. However, its primary application is as an internal standard
In mass spectrometry-based quantification. The following are generalized protocols for its
synthesis and application.

Synthesis of N-Dansyl 1,3-diaminopropane-d6
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This protocol is adapted from general methods for the dansylation of primary amines.[6][7][8][9]
Materials:

e 1,3-Diamino(propane-d6)

e Dansyl chloride

e Anhydrous aprotic solvent (e.g., acetonitrile, dichloromethane)

e Base (e.g., triethylamine or sodium bicarbonate)

e 1 M Hydrochloric acid

e Anhydrous sodium sulfate

e Solvents for purification (e.g., dichloromethane, methanol)

Procedure:

e In aclean, dry flask, dissolve 1,3-Diamino(propane-d6) in the anhydrous aprotic solvent.
o Add the base to the solution to act as an acid scavenger.

 In a separate flask, dissolve Dansyl chloride in the same anhydrous aprotic solvent.

o Slowly add the Dansyl chloride solution to the 1,3-Diamino(propane-d6) solution with
constant stirring at room temperature.

« Allow the reaction to proceed for several hours to overnight. Monitor the reaction progress
using thin-layer chromatography (TLC).

e Once the reaction is complete, filter the mixture to remove any precipitated salts.
 Acidify the resulting solution with 1 M hydrochloric acid.
o Extract the product into an organic solvent such as dichloromethane.

» Dry the organic layer over anhydrous sodium sulfate.
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* Remove the solvent under reduced pressure to yield the crude product.

» Further purification can be achieved through column chromatography.

Application as an Internal Standard in LC-MS/MS

N-Dansyl 1,3-diaminopropane-d6 is an ideal internal standard for the quantification of its non-
deuterated counterpart or other similar analytes.

Procedure:

o Preparation of Stock Solutions: Prepare a stock solution of the analyte to be quantified (e.qg.,
N-Dansyl 1,3-diaminopropane) and a separate stock solution of the internal standard (N-
Dansyl 1,3-diaminopropane-d6) in a suitable solvent (e.g., methanol, acetonitrile).

o Preparation of Calibration Standards: Create a series of calibration standards by spiking a
known concentration of the internal standard into solutions containing varying known
concentrations of the analyte.

o Sample Preparation: To the unknown sample, add the same known concentration of the
internal standard as used in the calibration standards.

o LC-MS/MS Analysis: Analyze the calibration standards and the unknown sample by LC-
MS/MS. Develop a multiple reaction monitoring (MRM) method to monitor at least one
parent-daughter ion transition for both the analyte and the internal standard.

o Quantification: Construct a calibration curve by plotting the ratio of the analyte peak area to
the internal standard peak area against the analyte concentration for the calibration
standards. Determine the concentration of the analyte in the unknown sample by
interpolating its peak area ratio on the calibration curve.

Visualizations
Synthesis Workflow
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Synthesis of N-Dansyl 1,3-diaminopropane-d6
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Caption: Workflow for the synthesis of N-Dansyl 1,3-diaminopropane-d6.
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Caption: Use of N-Dansyl 1,3-diaminopropane-d6 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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